Cas no 688353-10-8 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide
• CAS No: 688353-10-8
• MF: C₂₀H₁₉N₃O₆
• MW: 397.381365060806
• CID: 6241234
• PubChem ID: 4163483
• Update Time: 2025-06-08

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide
• F0611-0272
• N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide
• AB00669343-01
• AKOS024586998
• N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-nitrobenzamide
• SR-01000124204
• SR-01000124204-1
• 688353-10-8
• EU-0024925

• Inchi： 1S/C20H19N3O6/c1-28-16-7-8-17(29-2)18-15(16)11-13(20(25)22-18)9-10-21-19(24)12-3-5-14(6-4-12)23(26)27/h3-8,11H,9-10H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： ICTYIJGCVAKEKP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1C=C(C(N2)=O)CCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)OC

Computed Properties

• Exact Mass: 397.12738533g/mol
• Monoisotopic Mass: 397.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide

Comprehensive Overview of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide (CAS No. 688353-10-8)

The compound N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide (CAS No. 688353-10-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinolinone core coupled with a nitrobenzamide moiety, makes it a promising candidate for various applications, including drug development and molecular biology studies. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The synthesis of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide typically involves multi-step organic reactions, including condensation and amidation processes. Its nitro group and methoxy substitutions play critical roles in its reactivity and binding affinity, making it a subject of interest for medicinal chemists. Recent studies have explored its potential in targeting specific protein-protein interactions, a hot topic in modern drug discovery.

In the context of current research trends, CAS No. 688353-10-8 is often discussed alongside small-molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been screened in silico for its potential to interact with various biological targets. The quinolinone scaffold, in particular, is known for its versatility in drug design, contributing to its popularity in academic and industrial labs. Users frequently search for its solubility, stability, and bioavailability, which are key parameters for pharmaceutical applications.

Another area of interest is the compound's potential role in cancer research. While not yet clinically approved, its structural features suggest it could be optimized for targeted therapy. The nitrobenzamide group, for instance, is often associated with DNA-binding properties, raising questions about its applicability in chemotherapy or radiosensitization. However, further in vivo studies are needed to validate these hypotheses. Researchers also inquire about its toxicity profile and metabolic pathways, which are crucial for preclinical development.

From a commercial perspective, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-nitrobenzamide is available through specialty chemical suppliers, often in milligram to gram quantities for research purposes. Its purity and analytical data (e.g., HPLC, NMR) are frequently requested by buyers, reflecting the stringent quality standards in pharmaceutical R&D. The compound's storage conditions (typically -20°C in a dry environment) and handling precautions are also common search queries, emphasizing the need for proper lab practices.

In summary, CAS No. 688353-10-8 represents a fascinating intersection of chemistry and biology, with potential applications spanning drug discovery and beyond. Its multi-functional design and research versatility ensure it remains a topic of active investigation. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the next generation of therapeutic agents.